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Compound of Interest

Compound Name: 4-Pyridinemethanamine

Cat. No.: B121137 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pyridinemethanamine, also known as 4-(aminomethyl)pyridine, is a versatile bifunctional

organic compound that serves as a valuable building block in modern organic synthesis. Its

structure, featuring a primary amine attached to a pyridine ring via a methylene bridge, allows

for a diverse range of chemical transformations. This guide provides a comprehensive overview

of 4-Pyridinemethanamine for beginners in organic synthesis, covering its fundamental

properties, key reactions, detailed experimental protocols, and safety considerations. The

unique combination of a nucleophilic primary amine and a basic pyridine ring makes it an

essential reagent in the synthesis of pharmaceuticals, agrochemicals, and novel materials.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4-Pyridinemethanamine is

crucial for its effective use in synthesis. Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₈N₂ [1]

Molecular Weight 108.14 g/mol [1]

Appearance
Clear pale yellow to light brown

oil/liquid
[2][3]

Melting Point -8 °C [2][4]

Boiling Point 230 °C [2][4]

Density 1.065 g/mL at 25 °C [2]

Flash Point 104 °C (closed cup) [4][5]

Water Solubility 1000 g/L at 20 °C [2][3]

pKa 7.81 ± 0.29 (Predicted) [2][3]

CAS Number 3731-53-1 [6]

Key Synthetic Applications
4-Pyridinemethanamine is a versatile building block due to the reactivity of both the primary

amine and the pyridine nitrogen. The primary amine can readily undergo nucleophilic attack,

making it suitable for the formation of amides, imines (Schiff bases), and for participating in

multicomponent reactions. The pyridine ring can act as a ligand for metal coordination,

influencing the catalytic activity and structural properties of the resulting complexes.

Schiff Base Formation
The reaction of 4-Pyridinemethanamine with aldehydes or ketones under acidic or basic

conditions yields imines, commonly known as Schiff bases.[7] These compounds are important

intermediates in the synthesis of various heterocyclic compounds and have applications in

medicinal chemistry.[8]
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General scheme for Schiff base formation.

Experimental Protocol: Synthesis of a Schiff Base from 4-Pyridinemethanamine and

Salicylaldehyde

This protocol describes a green and efficient method for synthesizing a Schiff base from 4-
Pyridinemethanamine and salicylaldehyde in an aqueous medium.[9]

Materials:

4-Pyridinemethanamine

Salicylaldehyde

Water

Stirring apparatus

Procedure:

In a round-bottom flask, dissolve 0.01 mol of 4-Pyridinemethanamine in 10 mL of water.

To this solution, add 0.01 mol of salicylaldehyde.

Stir the mixture at room temperature for 10 minutes.[9]

The formation of a yellow precipitate indicates the product.
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Filter the precipitate, wash with water, and dry to obtain the Schiff base.

Reactant Molar Ratio Reaction Time Solvent Yield

4-

Pyridinemethana

mine

1 10 min Water Good

Salicylaldehyde 1

N-Acylation
N-acylation of 4-Pyridinemethanamine with acylating agents like acetic anhydride or acyl

chlorides is a fundamental reaction to produce the corresponding amides.[5][10] These amide

derivatives are prevalent in many pharmaceutical compounds.

Reactants

Products4-Pyridinemethanamine

N-acyl-4-pyridinemethanamine

Acylation

Acylating Agent (e.g., Acetic Anhydride)

Byproduct (e.g., Acetic Acid)
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General scheme for N-acylation.

Experimental Protocol: Synthesis of N-(pyridin-4-ylmethyl)acetamide

This protocol is adapted from the N-acylation of a similar aminopyridine derivative and can be

applied to 4-Pyridinemethanamine.[2][10]

Materials:

4-Pyridinemethanamine

Acetic anhydride
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Reaction flask with a condenser

Heating mantle with a stirrer

Procedure:

In a suitable reaction flask equipped with a magnetic stirrer and a condenser, combine 4-
Pyridinemethanamine (1 equivalent) and acetic anhydride (excess, e.g., 2-3 equivalents).

Warm the reaction mixture to 70°C with continuous stirring.[2][10]

Maintain the temperature for 2 hours.[2][10]

After cooling, the excess acetic anhydride can be removed under reduced pressure.

The crude product can be purified by crystallization or column chromatography. A similar

reaction with 2-amino-4-methylpyridine yielded the product in 95% yield.[2][10]

Reactant Molar Ratio
Temperatur
e

Reaction
Time

Solvent
Yield
(analogous
reaction)

4-

Pyridinemeth

anamine

1 70 °C 2 hours None (neat) ~95%

Acetic

Anhydride
Excess

Coordination Chemistry: Ligand in Metal Complexes
The pyridine nitrogen of 4-Pyridinemethanamine can coordinate with various transition metals

to form stable complexes.[11] These complexes have applications in catalysis, materials

science, and as potential therapeutic agents.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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